Cas no 2036-13-7 (6-Cyanopurine)
6-Cyanopurine structure
Product Name:6-Cyanopurine
CAS No:2036-13-7
MF:C6H3N5
MW:145.121519327164
CID:268386
PubChem ID:24888324
Update Time:2025-04-19
6-Cyanopurine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-6-carbonitrile
- 6-CYANOPURINE
- 9H-Purine-6-carbonitrile
- 1H-Purine-6-carbonitrile
- 6-Cyanoadenine
- 6-Cyano-purin
- 6-Cyan-purin
- 6-Purinecarbonitrile
- EINECS 218-005-3
- Purine,6-cyano
- Purine-6-carbonitrile
- 6-Cyanopurine
-
- Inchi： 1S/C6H3N5/c7-1-4-5-6(10-2-8-4)11-3-9-5/h2-3H,(H,8,9,10,11)
- InChI Key： NHYQQYMSESLQDX-UHFFFAOYSA-N
- SMILES： N1C=NC2=C1C(C#N)=NC=N2
Computed Properties
- Exact Mass: 145.03900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Melting Point: 186-189 °C (lit.)
- PSA: 78.25000
- LogP: 0.22458
- Solubility: Not determined
6-Cyanopurine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
- RTECS：UO7518000
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
6-Cyanopurine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Cyanopurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM138546-250mg |
6-Purinecarbonitrile |
2036-13-7 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM138546-1g |
6-Purinecarbonitrile |
2036-13-7 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | C273475-5mg |
6-Cyanopurine |
2036-13-7 | 5mg |
$ 100.00 | 2022-04-28 | ||
| TRC | C273475-10mg |
6-Cyanopurine |
2036-13-7 | 10mg |
$ 165.00 | 2022-04-28 | ||
| TRC | C273475-25mg |
6-Cyanopurine |
2036-13-7 | 25mg |
$ 325.00 | 2022-04-28 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 852503-100MG |
6-Cyanopurine |
2036-13-7 | 97% | 100MG |
2377.83 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C5392-25MG |
6-Cyanopurine |
2036-13-7 | ~90% | 25MG |
771.61 | 2021-05-17 | |
| Chemenu | CM138546-1g |
6-Purinecarbonitrile |
2036-13-7 | 95% | 1g |
$464 | 2021-08-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-207109-100mg |
6-Cyanopurine, |
2036-13-7 | 100mg |
￥1692.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207109-100 mg |
6-Cyanopurine, |
2036-13-7 | 100MG |
￥1,692.00 | 2023-07-11 |
6-Cyanopurine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2036-13-7 (6-Cyanopurine) Related Products
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- 37635-77-1
- 856610-41-8(6-Methyl-9H-purine hydrochloride)
- 5943-89-5(2,6-dimethyl-9H-Purine)
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- 37789-39-2(1H-Purine, 2,6,8-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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